Cas no 62748-11-2 (1,2-Propanediol, 2-propoxy-)

• Product Name: 1,2-Propanediol, 2-propoxy-
• CAS No: 62748-11-2
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• CID: 433321
• PubChem ID: 71383208
• Update Time: 2025-04-19

1,2-Propanediol, 2-propoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 2-propoxy-
• 2-propoxypropane-1,2-diol
• DTXSID70805544
• 62748-11-2

• Inchi： 1S/C6H14O3/c1-3-4-9-6(2,8)5-7/h7-8H,3-5H2,1-2H3
• InChI Key： IHFBHEDWZTXRBF-UHFFFAOYSA-N
• SMILES： O(CCC)C(C)(CO)O

Computed Properties

• Exact Mass: 134.09432
• Monoisotopic Mass: 134.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 74.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69